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Compound Name: N-Diethylacetoacetamide
CAS No.: 235-46-3
Cat. No.: B1148280
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This guide provides a comprehensive technical overview of N,N-Diethylacetoacetamide
(DEAA), a versatile chemical intermediate. Designed for researchers, scientists, and
professionals in drug development and chemical synthesis, this document delves into the
molecule's structural characteristics, spectroscopic profile, synthesis protocols, and key
applications, with a focus on its role as a pivotal building block in modern organic chemistry.

Molecular Structure and Physicochemical
Properties

N,N-Diethylacetoacetamide (CAS No. 2235-46-3), with the IUPAC name N,N-diethyl-3-
oxobutanamide, is a [3-keto amide.[1] Its structure features a central four-carbon chain
containing a ketone at the B-position relative to the amide carbonyl. The amide nitrogen is
substituted with two ethyl groups. This unique combination of a tertiary amide and a ketone
functional group, separated by a methylene unit, dictates its chemical reactivity and utility.
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The presence of the active methylene group (the CHz between the two carbonyls) is the most
significant structural feature. The protons on this carbon are acidic due to the electron-
withdrawing effects of the adjacent ketone and amide groups, allowing for easy formation of a
stabilized enolate. This enolate is a potent nucleophile, making DEAA a valuable C4 building
block in a variety of condensation reactions.

Structural Representation:

Caption: 2D Structural Formula of N,N-Diethylacetoacetamide.

Physicochemical and Spectroscopic Data Summary

The following tables summarize the key physical properties and analytical data for N,N-
Diethylacetoacetamide.

Property Value Reference
Molecular Formula CsHi1sNO:2 [1]
Molecular Weight 157.21 g/mol [1]
Appearance (.Zletdr, pale yellow to brown o
liquid

Density ~0.994 g/mL at 20 °C [2]

Melting Point -70 °C [1]

Boiling Point 85-87°CatlhPa

Flash Point 94 °C (closed cup) [2]
Solubility Soluble in water [1]
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Spectroscopic Data Interpretation of Key Features

0 ~3.4 ppm (q, 4H, N-CH2z), ~3.5 ppm (s, 2H,

CO-CH2-CO), ~2.3 ppm (s, 3H, CO-CH3s), ~1.1
1H NMR (400 MHz, CDCls) ppm (t, 6H, N-CH2-CHs). The singlet at ~3.5

ppm is characteristic of the active methylene

protons.

Expect signals for: two carbonyl carbons (amide

and ketone), the active methylene carbon, the

13C NMR
methyl carbon of the acetyl group, and two
distinct carbons for the N-ethyl groups.
Strong absorption bands expected around 1715
cm~1 (ketone C=0 stretch) and 1640 cm™1
FTIR (Neat)

(tertiary amide C=0 stretch). C-H stretching
bands will appear around 2850-3000 cm™1,

Molecular ion peak (M*) at m/z = 157. Common
M s (GC-MS) fragment ions include m/z = 58 and m/z = 43,
ass Spec -
P corresponding to fragmentation of the amide

and acetyl groups, respectively.[1]

Synthesis of N,N-Diethylacetoacetamide

The primary industrial synthesis of N,N-Diethylacetoacetamide involves the reaction of
diketene with diethylamine.[1] This reaction is an efficient method for producing
acetoacetamides.

Reaction Mechanism and Workflow

The synthesis proceeds via the nucleophilic attack of diethylamine on one of the carbonyl
carbons of the strained [3-lactone ring of diketene. This attack leads to the opening of the ring
and subsequent formation of the stable amide product. The reaction is typically exothermic and
proceeds readily.
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Caption: General workflow for the synthesis of DEAA.

Representative Experimental Protocol

Objective: To synthesize N,N-Diethylacetoacetamide from diketene and diethylamine.

Materials:

Diketene (1.0 mol)

Diethylamine (1.05 mol, slight excess)

Toluene or other inert solvent (optional, can be run neat)

Ice-water bath
Procedure:

o To a reaction vessel equipped with a mechanical stirrer, dropping funnel, and thermometer,
add diethylamine (1.05 mol). If using a solvent, add it at this stage.

o Cool the reaction vessel in an ice-water bath to maintain a temperature between 0-10 °C.

o Slowly add diketene (1.0 mol) dropwise from the dropping funnel to the stirred diethylamine
solution. The rate of addition should be controlled to keep the internal temperature below 20
°C. The reaction is exothermic.
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» After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2
hours to ensure the reaction goes to completion.

e (Workup) The resulting crude N,N-Diethylacetoacetamide can be purified by vacuum
distillation. The solvent (if used) is removed first, followed by the distillation of the product
under reduced pressure.

o Collect the fraction corresponding to pure N,N-Diethylacetoacetamide. The purity should be
verified by GC analysis.

Expert Insight: The key to this synthesis is temperature control. The reaction between diketene
and amines is highly exothermic. Uncontrolled addition can lead to a rapid temperature
increase, potentially causing side reactions or boiling of the reactants. Using a slight excess of
the amine ensures that all the highly reactive diketene is consumed.

Chemical Reactivity and Applications in Synthesis

The utility of DEAA stems from the reactivity of its active methylene group, which allows it to
serve as a versatile precursor in the synthesis of more complex molecules, particularly
heterocycles.

The Hantzsch Dihydropyridine Synthesis: A Case Study
in Drug Development

A prominent application of DEAA is in the Hantzsch pyridine synthesis, a multi-component
reaction that produces dihydropyridines (DHPs).[3][4][5] 1,4-Dihydropyridine derivatives form
the backbone of a major class of calcium channel blockers used to treat hypertension and
cardiovascular diseases, with Nifedipine being a well-known example.[3][6][7]

In this reaction, DEAA serves as the (3-ketoester component. The overall reaction involves the
condensation of an aldehyde, an ammonia source (like ammonium acetate), and two
equivalents of a B-dicarbonyl compound. When DEAA is used, it results in a dihydropyridine
ring substituted with diethylaminocarbonyl groups.
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Caption: The Hantzsch synthesis using DEAA to form a dihydropyridine core.

This synthetic route is highly valued in pharmaceutical development because it allows for the
creation of diverse molecular libraries by simply varying the aldehyde and the (3-dicarbonyl
components, enabling the fine-tuning of pharmacological activity.

Other Key Applications

o Agrochemicals: DEAA is a key intermediate in the manufacture of certain insecticides, such
as the organophosphate insecticide Phosphamidon.[8]

e Pigments and Dyes: Its ability to undergo condensation reactions makes it a useful building
block for various colorants.

Analytical Quality Control
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Ensuring the purity of N,N-Diethylacetoacetamide is critical for its use in pharmaceutical and
fine chemical synthesis. Gas chromatography (GC) is the primary method for assaying purity
and identifying potential impurities.

Representative GC Method

While a specific validated method for DEAA is proprietary to manufacturers, a typical quality
control method would resemble the following, based on standard practices for similar analytes.

Instrument: Gas chromatograph with a Flame lonization Detector (FID).

Column: A mid-polarity capillary column (e.g., DB-5 or equivalent), 30 m x 0.25 mm ID, 0.25

pum film thickness.

Carrier Gas: Helium or Hydrogen, at a constant flow rate.

Temperatures:
o Injector: 250 °C
o Detector: 280 °C

o Oven Program: Initial temperature of 80 °C, hold for 2 minutes, then ramp at 10 °C/min to
240 °C, hold for 5 minutes.

e Injection: 1 uL, split ratio 50:1.
o Sample Preparation: Dilute the sample in a suitable solvent like acetone or ethyl acetate.

This method would effectively separate DEAA from residual starting materials (diethylamine)
and other potential by-products. Purity is typically reported as >98% by area percent.

Safety and Handling

N,N-Diethylacetoacetamide is considered to have low acute toxicity. However, as with all
chemicals, appropriate safety precautions must be observed.
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o GHS Classification: Not classified as a hazardous substance under most GHS reports,
though it can be a mild skin irritant.[1]

e Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety
glasses, chemical-resistant gloves (e.g., nitrile), and a lab coat.

e Handling: Use in a well-ventilated area or under a chemical fume hood. Avoid contact with
skin, eyes, and clothing.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents. Keep containers tightly closed.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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